Cas no 328118-28-1 (3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 328118-28-1
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 6072069
• PubChem ID: 4111955
• Update Time: 2025-10-10

3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide
• 3-chloro-N-(4,6-dimethylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, 3-chloro-N-(4,6-dimethyl-2-benzothiazolyl)-
• Oprea1_618163
• 328118-28-1
• Oprea1_282477
• AKOS002998141
• F0016-0445

• Inchi： 1S/C16H13ClN2OS/c1-9-6-10(2)14-13(7-9)21-16(18-14)19-15(20)11-4-3-5-12(17)8-11/h3-8H,1-2H3,(H,18,19,20)
• InChI Key： WYOZLWDEYIHUAH-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(C)C=C2S1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 316.0437119g/mol
• Monoisotopic Mass: 316.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• pka: 8.93±0.70(Predicted)

Additional information on 3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 328118-28-1)

3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide, with the CAS number 328118-28-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and benzamide functional groups in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for benzothiazole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide for its potential as a kinase inhibitor, a class of compounds widely studied for cancer treatment. The compound's unique structure allows it to interact with specific enzyme targets, making it a promising candidate for further investigation.

The synthesis of CAS 328118-28-1 involves multi-step organic reactions, including condensation and cyclization processes. Its molecular formula and weight are critical parameters for researchers aiming to reproduce or modify the compound for specific applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules like 3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide. Green chemistry principles are being integrated into its production to minimize environmental impact. This aligns with the growing consumer and regulatory focus on eco-friendly pharmaceuticals and agrochemicals.

Another area of interest is the compound's potential role in neuroprotective therapies. Recent studies suggest that benzothiazole derivatives may exhibit activity against neurodegenerative diseases, such as Alzheimer's and Parkinson's. While CAS 328118-28-1 has not yet been extensively studied in this context, its structural similarity to other bioactive benzothiazoles makes it a subject of ongoing research.

From an industrial perspective, 3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide is also being explored for its applications in material science. Its ability to form stable complexes with metals and other organic molecules opens doors for its use in advanced coatings, catalysts, and electronic materials. This versatility makes it a valuable compound for interdisciplinary research.

For researchers and manufacturers, understanding the physicochemical properties of CAS 328118-28-1 is essential. Parameters such as solubility, melting point, and stability under various conditions are critical for its handling and application. These properties are often documented in technical datasheets provided by chemical suppliers.

In conclusion, 3-chloro-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 328118-28-1) is a compound of significant scientific and industrial interest. Its potential applications in pharmaceuticals, agrochemicals, and material science highlight its versatility. As research continues, this compound may play a pivotal role in addressing some of the most pressing challenges in modern science and technology.